Cas no 126736-28-5 ( )
structure
Product Name:
CAS No:126736-28-5
MF:C9H7ClO3
MW:198.603081941605
CID:876428
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-carbonochloridoyl-3-methylbenzoic acid
- Benzoic acid, 4-(chlorocarbonyl)-3-methyl- (9CI)
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- Inchi: 1S/C9H7ClO3/c1-5-4-6(9(12)13)2-3-7(5)8(10)11/h2-4H,1H3,(H,12,13)
- InChI Key: WXTNFBRXECMYPM-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C(Cl)=O)C(C)=C1
Computed Properties
- Exact Mass: 198.00841
Experimental Properties
- PSA: 54.37
Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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